Cas no 67820-72-8 (1,4-Diazabicyclo[2.2.2]octane, 2-ethyl-6-methyl-)

1,4-Diazabicyclo[2.2.2]octane, 2-ethyl-6-methyl- structure
67820-72-8 structure
Product Name:1,4-Diazabicyclo[2.2.2]octane, 2-ethyl-6-methyl-
CAS No:67820-72-8
MF:C9H18N2
MW:154.252622127533
CID:853051
PubChem ID:20568215
Update Time:2025-04-19

1,4-Diazabicyclo[2.2.2]octane, 2-ethyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diazabicyclo[2.2.2]octane, 2-ethyl-6-methyl-
    • 1,4-Diazabicyclo[2.2.2]octane,2-ethyl-6-methyl-(9CI)
    • 2-ETHYL-5-METHYL-1,4-DIAZABICYCLO[2.2.2]OCTANE
    • 3-ethyl-5-methyl-1,4-diazabicyclo[2.2.2]octane
    • 67820-72-8
    • 2-ETHYL-6-METHYL-1,4-DIAZABICYCLO[2.2.2]OCTANE
    • DTXSID30608816
    • SCHEMBL11296464
    • Inchi: 1S/C9H18N2/c1-3-9-7-10-4-5-11(9)8(2)6-10/h8-9H,3-7H2,1-2H3
    • InChI Key: YCZKJCGOICRANY-UHFFFAOYSA-N
    • SMILES: N12CCN(CC1C)CC2CC

Computed Properties

  • Exact Mass: 154.146998583g/mol
  • Monoisotopic Mass: 154.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 6.5Ų
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